(5-Bromothiophen-3-YL)methanamine
Overview
Description
Molecular Structure Analysis
The molecular formula of “(5-Bromothiophen-3-YL)methanamine” is C5H6BrNS . The molecular weight is 192.08 . More detailed structural analysis would require specific spectroscopic data or computational modeling, which is not available in the search results.Chemical Reactions Analysis
The specific chemical reactions involving “this compound” are not detailed in the search results. As a versatile building block, it can be involved in a variety of chemical reactions depending on the specific research context .Physical and Chemical Properties Analysis
“this compound” is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
Antibacterial and Antifungal Activity
(5-Bromothiophen-3-YL)methanamine has been utilized in the synthesis of various compounds with significant antibacterial and antifungal properties. For instance, it was used in the synthesis of azetidine derivatives, which displayed acceptable results in their antibacterial and antifungal evaluation (Rao, Prasad, & Rao, 2013). Additionally, 5-bromothiophene-based 3,4-dihydropyrimidin-2-(1H)-(thi)ones were synthesized using a solvent-free method, and these compounds showed good antibacterial and antifungal activity (Sharma et al., 2022).
Catalytic and Synthesis Applications
The compound has been involved in various catalytic and synthesis processes. It played a role in palladium-catalyzed imine hydrolysis, where its derivatives were synthesized and evaluated using density functional theory (DFT) calculations (Ahmad et al., 2019). Additionally, a N3S2 pentadentate Schiff base ligand derived from 5-bromothiophene-2-carbaldehyde was prepared for use in extensive physical and theoretical analyses (Warad et al., 2020).
Antimicrobial and Anticancer Studies
New quinoline derivatives carrying 1,2,3-triazole moiety synthesized from 5-bromothiophen-3-YL)methanamine showed moderate to very good antibacterial and antifungal activities (Thomas, Adhikari, & Shetty, 2010). Similarly, 5-Bromo\nsalicylaldehyde-furan-2-yl-methanamine Schiff base rare earth metal complexes exhibited good biological efficacy in antimicrobial and anticancer activities (Preethi, Jayaprakash, Rani, & Vijayakumar, 2021).
Anticonvulsant Potential
A series of novel schiff bases of 3-aminomethyl pyridine synthesized through condensation reaction with substituted aryl aldehydes/ketones and 5-bromothiophen-3-YL)methanamine were screened for anticonvulsant activity (Pandey & Srivastava, 2011).
Safety and Hazards
Properties
IUPAC Name |
(5-bromothiophen-3-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrNS/c6-5-1-4(2-7)3-8-5/h1,3H,2,7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFUFMUBLBXBJGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1CN)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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